Cas no 1269958-40-8 (4-[(1R,2S)-1-AMINO-2-HYDROXYPROPYL]PHENOL)

4-[(1R,2S)-1-Amino-2-hydroxypropyl]phenol is a chiral phenolic compound featuring both amino and hydroxyl functional groups, making it a versatile intermediate in organic synthesis and pharmaceutical applications. Its stereospecific configuration (1R,2S) ensures high enantiomeric purity, which is critical for asymmetric synthesis and drug development. The compound’s bifunctional nature allows for selective modifications, enabling its use in the preparation of biologically active molecules, such as β-adrenergic agonists or enzyme inhibitors. Its stability under standard conditions and compatibility with common reagents further enhance its utility in research and industrial processes. This compound is particularly valuable for studies requiring precise stereochemical control and tailored molecular interactions.
4-[(1R,2S)-1-AMINO-2-HYDROXYPROPYL]PHENOL structure
1269958-40-8 structure
Product Name:4-[(1R,2S)-1-AMINO-2-HYDROXYPROPYL]PHENOL
CAS No:1269958-40-8
MF:C9H13NO2
MW:167.205022573471
CID:5590094
PubChem ID:55293567
Update Time:2025-05-20

4-[(1R,2S)-1-AMINO-2-HYDROXYPROPYL]PHENOL Chemical and Physical Properties

Names and Identifiers

    • 4-[(1R,2S)-1-AMINO-2-HYDROXYPROPYL]PHENOL
    • Benzeneethanol, β-amino-4-hydroxy-α-methyl-, (αS,βR)-
    • N15679
    • AKOS006368160
    • 1269958-40-8
    • Inchi: 1S/C9H13NO2/c1-6(11)9(10)7-2-4-8(12)5-3-7/h2-6,9,11-12H,10H2,1H3/t6-,9-/m0/s1
    • InChI Key: LERQUQVEZIFCKB-RCOVLWMOSA-N
    • SMILES: C1([C@@H](N)[C@H](C)O)=CC=C(O)C=C1

Computed Properties

  • Exact Mass: 167.094628657g/mol
  • Monoisotopic Mass: 167.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 133
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 66.5Ų

Experimental Properties

  • Density: 1.198±0.06 g/cm3(Predicted)
  • Boiling Point: 357.9±27.0 °C(Predicted)
  • pka: 9.41±0.26(Predicted)

4-[(1R,2S)-1-AMINO-2-HYDROXYPROPYL]PHENOL Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1844543-1g
4-[(1R,2S)-1-Amino-2-hydroxypropyl]phenol
1269958-40-8 98%
1g
¥4645.00 2024-08-09

Additional information on 4-[(1R,2S)-1-AMINO-2-HYDROXYPROPYL]PHENOL

4-[(1R,2S)-1-Amino-2-Hydroxypropyl]Phenol: A Comprehensive Overview

4-[(1R,2S)-1-Amino-2-Hydroxypropyl]Phenol (CAS No. 1269958-40-8) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a phenol group with an amino alcohol moiety, making it a versatile molecule with potential applications in drug design and material science.

The phenol group in this compound is a key structural feature, contributing to its ability to participate in hydrogen bonding and other non-covalent interactions. This property is particularly valuable in medicinal chemistry, where such interactions are often critical for molecular recognition and binding affinity. The amino alcohol portion of the molecule adds further complexity, introducing both basic and hydrophilic characteristics that can enhance solubility and bioavailability.

Recent studies have highlighted the potential of 4-[(1R,2S)-1-Amino-2-Hydroxypropyl]Phenol as a precursor for the synthesis of bioactive compounds. For instance, researchers have explored its use in the development of antioxidants, where its ability to scavenge free radicals has shown promise in protecting cells from oxidative stress. Additionally, this compound has been investigated as a building block for enzyme inhibitors, with particular attention given to its role in modulating protein-protein interactions.

In terms of synthesis, the preparation of 4-[(1R,2S)-1-Amino-2-Hydroxypropyl]Phenol typically involves multi-step reactions that require precise control over stereochemistry to ensure the correct configuration at the chiral centers (CIP notation: (1R,2S)). This stereochemical integrity is crucial for maintaining the desired pharmacological properties of the compound. Recent advancements in asymmetric catalysis have enabled more efficient and enantioselective syntheses of this compound, reducing costs and improving scalability.

The applications of 4-[(1R,2S)-1-Amino-2-Hydroxypropyl]Phenol extend beyond pharmaceuticals into materials science. Its ability to form stable complexes with metal ions has led to its exploration as a ligand in coordination chemistry. For example, studies have demonstrated its utility in constructing metal-organic frameworks (MOFs) with potential applications in gas storage and catalysis.

From an environmental perspective, the biodegradability and eco-toxicological profile of 4-[(1R,2S)-1-Amino-2-Hydroxypropyl]Phenol are areas of active research. Preliminary data suggest that this compound exhibits moderate biodegradability under aerobic conditions, which is encouraging for its potential use in sustainable chemical processes.

In conclusion, 4-[(1R,2S)-1-Amino-2-Hydroxypropyl]Phenol (CAS No. 1269958-40-8) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, combined with recent advances in synthesis and application development, positions it as a valuable tool for researchers and industry professionals alike.

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